3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide

• IUPAC Name: 3-(2-methylpropoxy)-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C19H30N2O2/c1-14(2)13-23-18-7-5-6-16(12-18)19(22)20-17-8-10-21(11-9-17)15(3)4/h5-7,12,14-15,17H,8-11,13H2,1-4H3,(H,20,22)
• InChI Key: LMNNFVYOGBESOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC(=C1)C(=O)NC2CCN(CC2)C(C)C
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide, also known as A-836,339, is a potent and selective antagonist of the cannabinoid CB1 receptor. The CB1 receptor is a G protein-coupled receptor that is widely distributed throughout the central and peripheral nervous systems. It is involved in the regulation of a variety of physiological processes, including appetite, pain sensation, mood, and memory.

Mechanism of Action

3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide acts as a competitive antagonist of the CB1 receptor. It binds to the receptor and prevents the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This results in a decrease in CB1 receptor signaling, which can have various physiological effects depending on the specific process being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide are largely dependent on the specific process being studied. For example, in studies of food intake and energy balance, 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to decrease food intake and body weight gain in rodents. In studies of pain sensation, 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to decrease pain sensitivity in models of neuropathic pain. In studies of mood, 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to have anxiolytic and antidepressant effects in rodents.

Advantages and Limitations for Lab Experiments

One advantage of using 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide in lab experiments is its high selectivity for the CB1 receptor. This allows researchers to specifically target the CB1 receptor without affecting other receptors or signaling pathways. One limitation of using 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide is its relatively low potency compared to other CB1 receptor antagonists. This can require the use of higher concentrations of the compound in experiments, which can lead to non-specific effects.

Future Directions

There are several potential future directions for research involving 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide. One area of interest is the role of the CB1 receptor in the regulation of inflammation and immune function. 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to have anti-inflammatory effects in models of inflammation, suggesting that CB1 receptor antagonism may be a potential therapeutic strategy for inflammatory diseases. Another area of interest is the role of the CB1 receptor in the regulation of cardiovascular function. 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to have vasodilatory effects in models of hypertension, suggesting that CB1 receptor antagonism may be a potential therapeutic strategy for cardiovascular diseases.

Synthesis Methods

The synthesis of 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide involves several steps, starting with the reaction of 4-chlorobenzoyl chloride with isobutanol in the presence of a base to form the corresponding ester. This ester is then reacted with 1-isopropyl-4-piperidone to form the amide. Finally, the amide is treated with hydrochloric acid to form the hydrochloride salt of 3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide.

Scientific Research Applications

3-isobutoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been used extensively in scientific research to study the role of the CB1 receptor in various physiological processes. For example, it has been used to investigate the role of the CB1 receptor in the regulation of food intake and energy balance. It has also been used to study the effects of CB1 receptor antagonism on pain sensation and mood.